Cas no 1262006-55-2 (3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid)

• Product Name: 3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid
• CAS No: 1262006-55-2
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD18320213
• CID: 2768946
• PubChem ID: 53226125
• Update Time: 2025-05-20

3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-AMINOCARBONYLPHENYL)-2-METHYLBENZOIC ACID
• 3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid, 95%
• 3'-Carbamoyl-2-methyl[1,1'-biphenyl]-3-carboxylic acid
• DTXSID80689857
• MFCD18320213
• 1262006-55-2
• 3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid

• MDL： MFCD18320213
• Inchi： 1S/C15H13NO3/c1-9-12(6-3-7-13(9)15(18)19)10-4-2-5-11(8-10)14(16)17/h2-8H,1H3,(H2,16,17)(H,18,19)
• InChI Key： OJAXEKHDYBPTLO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C2C=CC=C(C(N)=O)C=2)=C1C)=O

Computed Properties

• Exact Mass: 255.08954328Da
• Monoisotopic Mass: 255.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid

Introduction to 3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid (CAS No. 1262006-55-2)

3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid (CAS No. 1262006-55-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with a methyl group and an aminocarbonylphenyl moiety. The compound's structural complexity and functional groups make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical formula of 3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid is C₁₅H₁₃NO₃, and its molecular weight is approximately 259.27 g/mol. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings. Its physical properties, including melting point and solubility, have been extensively studied to optimize its handling and application in laboratory environments.

In recent years, 3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid has been the subject of numerous research studies aimed at exploring its potential biological activities and therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory effects, 3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid has also demonstrated promising activity in the field of cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, which are often dysregulated in cancer cells.

The potential therapeutic applications of 3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid extend beyond inflammation and cancer. Recent research has also explored its neuroprotective properties. In vitro and in vivo studies have shown that this compound can protect neurons from oxidative stress-induced damage, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthesis of 3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid has been optimized to improve yield and purity. Various synthetic routes have been developed, including multistep reactions involving coupling reactions, esterifications, and hydrolysis steps. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production for both research and commercial purposes.

The safety profile of 3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid (CAS No. 1262006-55-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of drug discovery.